8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one

• Molecular Formula: C24H27IO5
• Molecular Weight: 522.4 g/mol
• IUPAC Name: 8-iodo-5,7-di(propan-2-yloxy)-2-(4-propan-2-yloxyphenyl)chromen-4-one
• InChI: InChI=1S/C24H27IO5/c1-13(2)27-17-9-7-16(8-10-17)19-11-18(26)22-20(28-14(3)4)12-21(29-15(5)6)23(25)24(22)30-19/h7-15H,1-6H3
• InChI Key: JRJNPBXNDWZYSX-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3OC(C)C)OC(C)C)I

Description

8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one is a synthetic compound that belongs to the class of chromones. It is also known as C1 and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one has various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. The compound has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one in lab experiments is its high potency. The compound has been shown to be effective at low concentrations, which reduces the amount of compound required for experiments. However, one of the limitations of using the compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one. One area of research is the development of more efficient synthesis methods for the compound. Another area of research is the investigation of the compound's potential use in the treatment of other diseases such as diabetes and cardiovascular disease. Finally, the compound's potential use as a tool for studying various signaling pathways and enzymes involved in disease progression should be explored.
Conclusion:
In conclusion, 8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one is a synthetic compound that has shown promise in scientific research. It has been studied for its potential use in the treatment of various diseases and has been shown to have anti-inflammatory, antioxidant, and anticancer properties. The compound's high potency and low solubility in water make it a useful tool for lab experiments. However, further research is needed to fully understand the compound's mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one involves the reaction of 4-isopropoxyphenylacetic acid with 2,4-pentanedione in the presence of iodine and acetic acid. The reaction is carried out under reflux conditions, and the product is purified by column chromatography. The yield of the product is approximately 60%.

Scientific Research Applications

8-iodo-5,7-diisopropoxy-2-(4-isopropoxyphenyl)-4H-chromen-4-one has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. The compound has been studied for its potential use in the treatment of various diseases such as cancer, arthritis, and Alzheimer's disease.